2-Bromo-N-[(5-methylthiophen-2-yl)methyl]aniline

Specification

• Molecular Formula: C12H12BrNS
• Molecular Weight: 282.20 g/mol
• IUPAC Name: 2-bromo-N-[(5-methylthiophen-2-yl)methyl]aniline
• Standard InChI: InChI=1S/C12H12BrNS/c1-9-6-7-10(15-9)8-14-12-5-3-2-4-11(12)13/h2-7,14H,8H2,1H3
• Standard InChI Key: KUZWUUXOFCCJPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)CNC2=CC=CC=C2Br

Introduction

2-Bromo-N-[(5-methylthiophen-2-yl)methyl]aniline is a complex organic compound with a molecular formula of C12H12BrNS and a molecular weight of approximately 282.20 g/mol. This compound belongs to the class of aromatic amines and organic halides, featuring a bromo group at the second position of the aniline ring and a thiophene derivative substituted at the nitrogen atom. Its unique structure makes it a subject of interest in pharmaceuticals and materials science due to potential applications in these fields.

Synthesis Methods

Several synthetic routes can be employed to produce 2-Bromo-N-[(5-methylthiophen-2-yl)methyl]aniline. These methods typically involve starting materials like thiophene derivatives and aniline compounds, which undergo reactions such as bromination and coupling to form the desired compound. The synthesis process requires careful control of reaction conditions, including temperature and time, to maximize yield and purity.

Synthesis Method	Description
Bromination	Introduction of a bromo group to the aniline ring
Coupling Reactions	Combination of thiophene derivatives with aniline compounds

Potential Applications

2-Bromo-N-[(5-methylthiophen-2-yl)methyl]aniline has potential applications in various fields, including:

• Pharmaceuticals: Compounds with similar structures often exhibit significant pharmacological properties, particularly as potential anti-cancer agents or intermediates in drug synthesis.

• Materials Science: The unique structure of this compound may contribute to its use in developing new materials with enhanced properties.

Application Field	Potential Use
Pharmaceuticals	Anti-cancer agents, drug synthesis intermediates
Materials Science	Development of new materials with enhanced properties

Biological Activity

Research into the biological activity of 2-Bromo-N-[(5-methylthiophen-2-yl)methyl]aniline is limited, but compounds with similar structures often show promising pharmacological properties. The presence of the thiophene ring, known for its electron-rich nature, may enhance interactions with biological targets, potentially leading to therapeutic effects.

Biological Activity	Description
Pharmacological Properties	Potential anti-cancer effects, interaction with biological targets
Thiophene Ring Contribution	Electron-rich nature enhances biological interactions

Comparison with Related Compounds

Several compounds share structural similarities with 2-Bromo-N-[(5-methylthiophen-2-yl)methyl]aniline, offering insights into its uniqueness:

Compound Name	Structure Features	Notable Properties
2-Bromo-N-(5-methylaniline)	Bromo group on aniline	Used in dye synthesis
5-Methylthiophen-2-carboxylic acid	Thiophene with carboxylic acid group	Exhibits anti-inflammatory activity
4-Bromo-aniline	Bromo group at para position on aniline	Commonly used in dye and pharmaceutical industries

The unique combination of a bromo substituent on the aromatic ring and a thiophene-derived side chain distinguishes 2-Bromo-N-[(5-methylthiophen-2-yl)methyl]aniline from other related compounds, influencing its reactivity and biological properties.